Cas no 119812-13-4 (propan-2-yl propyl carbonate)
propan-2-yl propyl carbonate structure
Product Name:propan-2-yl propyl carbonate
CAS No:119812-13-4
MF:C7H14O3
MW:146.184262752533
CID:2616866
PubChem ID:275736
Update Time:2025-04-21
propan-2-yl propyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl propyl carbonate
- SCHEMBL577735
- NSC122765
- Carbonic acid, isopropyl propyl ester
- DTXSID70298376
- NSC-122765
- YSXQKGSCQVYVQV-UHFFFAOYSA-N
- Isopropyl propyl carbonate
- 119812-13-4
-
- Inchi: 1S/C7H14O3/c1-4-5-9-7(8)10-6(2)3/h6H,4-5H2,1-3H3
- InChI Key: YSXQKGSCQVYVQV-UHFFFAOYSA-N
- SMILES: O(C(=O)OCCC)C(C)C
Computed Properties
- Exact Mass: 146.094294304Da
- Monoisotopic Mass: 146.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
propan-2-yl propyl carbonate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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